5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid

• CAS RN: 124504-68-3
• Molecular Formula: C34H33NO7
• Molecular Weight: 567.6 g/mol
• IUPAC Name: 3-[5-[(9H-fluoren-9-ylmethoxycarbonylamino)-(4-methoxyphenyl)methyl]-2,4-dimethoxyphenyl]propanoic acid
• InChI: InChI=1S/C34H33NO7/c1-39-23-15-12-21(13-16-23)33(28-18-22(14-17-32(36)37)30(40-2)19-31(28)41-3)35-34(38)42-20-29-26-10-6-4-8-24(26)25-9-5-7-11-27(25)29/h4-13,15-16,18-19,29,33H,14,17,20H2,1-3H3,(H,35,38)(H,36,37)
• InChI Key: WTTPLAYFFRIFQM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=C(C=C(C(=C2)CCC(=O)O)OC)OC)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• synonyms: N-fluorenylmethyloxycarbonyl-((carboxyethyl-2,4-dimethoxyphenyl)-4'-methoxyphenyl)methylamine; TMBPA

Description

5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound also induces apoptosis, which is the programmed death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid can cause changes in the levels of certain biomolecules in the body, such as cytokines and growth factors. It has also been found to have an impact on the immune system and can increase the activity of immune cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid in lab experiments is its potency in inhibiting cancer cell growth. However, its solubility in water is limited, which can pose challenges in certain experimental setups.

Future Directions

There are several future directions for the research on 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid. One area of interest is the development of drug delivery systems that can enhance the solubility and bioavailability of this compound. Another direction is the exploration of its potential applications in the treatment of other diseases, such as neurodegenerative disorders.
In conclusion, 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid is a promising compound with potential applications in scientific research, particularly in the field of medicine. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it an area of interest for future research.

Synthesis Methods

The synthesis of 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid involves several steps, including the protection of the carboxylic acid group, the coupling of the protected amino acid with the protected benzyl alcohol, and the deprotection of the protecting groups. The final product is obtained through purification and isolation using chromatography techniques.

Scientific Research Applications

The potential applications of 5-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)(4-methoxyphenyl)methyl)-2,4-dimethoxybenzenepropanoic acid in scientific research are vast. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and antioxidant effects.